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The table below summarizes the fundamental properties of collinomycin as established in the literature:

Feature Description

Chemical Name α-Rubromycin (Collinomycin is a synonym) [1] [2].

IUPAC Name methyl 7,8-dihydroxy-6-[2-(8-hydroxy-5,7-dimethoxy-4,9-dioxobenzo[f]
[1]benzofuran-2-yl)ethyl]-1-oxoisochromene-3-carboxylate [2].

Molecular
Formula

C₂₇H₂₀O₁₂ [2].

Molecular Weight 536.4 g/mol [2].

Producing
Organism

Primarily Streptomyces collinus [2].

Structural Family Rubromycin family of pentangular polyphenols; characterized by a

bisbenzannulated [5,6]-spiroketal core [3].

Reported
Bioactivities

Antimicrobial, anticancer, and enzyme inhibition activities [3].
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Comparison of Key Experimental Confirmation
Methods

Confirmation of collinomycin's identity and purity relies on a suite of spectroscopic and chromatographic

techniques. The following table compares the applications and experimental details of the primary methods

used.

Method Role in Confirmation Key Experimental Outputs & Protocols

| Nuclear Magnetic Resonance (NMR) Spectroscopy | Determines carbon skeleton structure, functional

groups, and spatial connections. Critical for differentiating between rubromycin subtypes (e.g., α vs. β) [1]. |

1H-NMR & 13C-NMR:

Protocol: Sample is dissolved in deuterated DMSO. Spectra are acquired (e.g., 500 MHz for 1H, 100

MHz for 13C).
Key Data: Chemical shifts (δ) reveal proton and carbon environments. For β-rubromycin (closely

related to α), diagnostic signals include δ 52.928 (ester methyl), δ 56.460, and δ 57.118 (methoxy
groups) [1]. | | Mass Spectrometry (MS) | Determines molecular weight and formula. Confirms

identity by matching exact mass. | ESI-MS (Electrospray Ionization):
Protocol: Sample dissolved in methanol, infused into spectrometer in positive ion mode.

Key Data: Observes molecular ion peak [M+H]⁺. For collinomycin, the exact mass is 536.0955, with
[M+H]⁺ expected at m/z 537.1 [1] [2]. | | High-Performance Liquid Chromatography (HPLC) |
Assesses purity and is used as a final purification step. Retention time serves as a characteristic
identifier. | Analytical HPLC:

Protocol: Use a reverse-phase C18 column (e.g., 4.6 x 150 mm, 5μm). Mobile phase: gradient of
methanol and water. Flow rate: 1.0 mL/min. Detection: UV at 220, 254, and 300 nm [4].

Key Data: Retention time and UV-Vis spectrum (absorption maxima ~238 nm and ~312 nm for
rubromycins) are compared to standards [1]. | | Ultraviolet-Visible (UV-Vis) Spectroscopy |

Provides a rapid fingerprint of the chromophore, consistent with the naphthazarin and isocoumarin
structure. | Protocol: Sample dissolved in methanol and scanned from 200-600 nm.

Key Data: Absorption maxima are characteristic of the rubromycin core structure [1]. |

A Typical Workflow for Identification and Confirmation
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The relationship between these methods and a logical pathway for confirming the identity of collinomycin in

a sample can be visualized in the following workflow. This process is commonly applied when identifying

natural products from microbial extracts [4] [1].
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Key Differentiating Factors in Analysis
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When working with the rubromycin family, pay close attention to:

Differentiating Rubromycins: The major structural variations within the rubromycin family occur at
specific carbon positions (C-3′, C-3, C-4) and the methyl group at C-7 of the isocoumarin unit [3].

NMR spectroscopy is the definitive technique for pinpointing these differences, as shown in the
comparative analysis between α- and β-rubromycin [1].

Solubility Challenges: Rubromycins are often slightly soluble or insoluble in common organic
solvents, which can hinder purification and data collection. A noted solution is chemical derivation,

such as acetylation or methylation, to increase solubility [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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